3-Ethylcyclohexane-1-carbaldehyde
Overview
Description
3-Ethylcyclohexane-1-carbaldehyde is a chemical compound with the molecular formula C9H16O . It is also known by other names such as 3-Ethylcyclohexancarbaldehyd in German, 3-Éthylcyclohexanecarbaldéhyde in French, and Cyclohexanecarboxaldehyde, 3-ethyl- . The molecular weight of this compound is 140.23 .
Molecular Structure Analysis
The molecular structure of 3-Ethylcyclohexane-1-carbaldehyde consists of 9 carbon atoms, 16 hydrogen atoms, and 1 oxygen atom . The InChI code for this compound is 1S/C9H16O/c1-2-8-4-3-5-9(6-8)7-10/h7-9H,2-6H2,1H3 .Physical And Chemical Properties Analysis
3-Ethylcyclohexane-1-carbaldehyde is an oil-like substance . It has a molecular weight of 140.23 . The compound has a storage temperature of -10 degrees .Scientific Research Applications
Chemical Synthesis
“3-Ethylcyclohexane-1-carbaldehyde” is used in chemical synthesis . It’s a versatile compound that can be used to create a variety of other chemicals. Its inherent functional groups (CO) can undergo C–C and C–N coupling reactions and reductions easily .
Multicomponent Reactions
This compound plays a significant role in multicomponent reactions (MCRs) . MCRs are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product .
Pharmaceutical Applications
“3-Ethylcyclohexane-1-carbaldehyde” and its derivatives are essential and efficient chemical precursors for generating biologically active structures . They are key in the synthesis of pharmaceutically active compounds and indole alkaloids .
Synthesis of Heterocyclic Derivatives
This compound has a vital role as precursors for the synthesis of various heterocyclic derivatives . These derivatives have a wide range of applications in medicinal chemistry and drug discovery .
Material Science
In the field of material science, “3-Ethylcyclohexane-1-carbaldehyde” can be used in the synthesis of new materials. Its unique chemical structure allows it to form complex molecules with unique properties .
Analytical Chemistry
“3-Ethylcyclohexane-1-carbaldehyde” can be used in analytical chemistry for the development of new analytical methods. Its unique chemical properties make it a useful compound for testing and validating new analytical techniques .
Safety and Hazards
The safety data sheet for 3-Ethylcyclohexane-1-carbaldehyde indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It has been associated with flammability, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) .
Mechanism of Action
Target of Action
3-Ethylcyclohexane-1-carbaldehyde is a complex organic compound The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It is known that cyclohexane derivatives can exhibit various biological activities depending on their structure and the functional groups present
Biochemical Pathways
Biochemical pathways provide an overview of the chemical reactions of cells in various species and organs
properties
IUPAC Name |
3-ethylcyclohexane-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O/c1-2-8-4-3-5-9(6-8)7-10/h7-9H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQEDUHVMCXRENM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCC(C1)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101292558 |
Source
|
| Record name | Cyclohexanecarboxaldehyde, 3-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101292558 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1343342-68-6 |
Source
|
| Record name | Cyclohexanecarboxaldehyde, 3-ethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1343342-68-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclohexanecarboxaldehyde, 3-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101292558 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-ethylcyclohexane-1-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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